N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-furamide

• IUPAC Name: N-[2-methoxy-4-[[2-(5-methyl-2-propan-2-ylphenoxy)acetyl]amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C24H26N2O5/c1-15(2)18-9-7-16(3)12-21(18)31-14-23(27)25-17-8-10-19(22(13-17)29-4)26-24(28)20-6-5-11-30-20/h5-13,15H,14H2,1-4H3,(H,25,27)(H,26,28)
• InChI Key: RGWMYKBHTCFEER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CO3)OC
• Molecular Formula: C24H26N2O5
• Molecular Weight: 422.5 g/mol

Description

N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-furamide, also known as IMP-1088, is a small molecule inhibitor that has been shown to inhibit the replication of a wide range of viruses, including the common cold virus (rhinovirus), poliovirus, and foot-and-mouth disease virus.

Mechanism of Action

N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-furamide inhibits the activity of a protein called N-myristoyltransferase (NMT), which is essential for the replication of many viruses. By inhibiting NMT, N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-furamide prevents the virus from replicating and spreading to other cells. This mechanism of action is different from that of most antiviral drugs, which target specific viral proteins.
Biochemical and Physiological Effects:
N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-furamide has been shown to have low toxicity in cell culture and animal models. It does not appear to have any significant effects on normal cellular processes. However, further studies are needed to determine the long-term effects of N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-furamide on human health.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-furamide is its broad-spectrum antiviral activity, which makes it a useful tool for studying the replication of a wide range of viruses. However, its mechanism of action is not well understood and further studies are needed to determine its specificity and selectivity for NMT. In addition, N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-furamide is not yet available commercially, which may limit its use in some labs.

Future Directions

There are several areas of future research that could be pursued in relation to N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-furamide. These include:
1. Further studies to determine the specificity and selectivity of N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-furamide for NMT.
2. Development of more potent and selective NMT inhibitors based on the structure of N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-furamide.
3. Studies to determine the long-term effects of NMT inhibition on human health.
4. Development of N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-furamide as a therapeutic agent for viral infections.
5. Studies to determine the effectiveness of N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-furamide against emerging viral pathogens, such as SARS-CoV-2.
In conclusion, N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-furamide is a promising small molecule inhibitor with broad-spectrum antiviral activity. Its mechanism of action is different from that of most antiviral drugs, which makes it a useful tool for studying the replication of a wide range of viruses. Further research is needed to fully understand its mechanism of action and potential as a therapeutic agent for viral infections.

Scientific Research Applications

N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-furamide has been shown to be effective against a wide range of viruses in cell culture experiments. It has also been shown to be effective in animal models of viral infection. The broad-spectrum antiviral activity of N-(4-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-furamide makes it a promising candidate for the development of new antiviral drugs.